Cas no 2639449-82-2 (Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate)

Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate structure
2639449-82-2 structure
Product Name:Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
CAS No:2639449-82-2
MF:C7H9N3O3
MW:183.164661169052
CID:5641464
PubChem ID:165896997
Update Time:2023-09-10

Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
    • EN300-27783117
    • 2639449-82-2
    • Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate
    • Inchi: 1S/C7H9N3O3/c1-12-7(11)5-9-6(13-10-5)4-2-8-3-4/h4,8H,2-3H2,1H3
    • InChI Key: XUELWENDPNHIFF-UHFFFAOYSA-N
    • SMILES: O1C(C2CNC2)=NC(C(=O)OC)=N1

Computed Properties

  • Exact Mass: 183.06439116g/mol
  • Monoisotopic Mass: 183.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 77.2Ų

Methyl 5-(azetidin-3-yl)-1,2,4-oxadiazole-3-carboxylate Pricemore >>

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